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Compound Focus: Magnesium arsenate

CAS No.: 10103-50-1

Cat. No.: S1536623

Get Quote

Hazards and Regulatory Information

Magnesium arsenate is a white, crystalline powder that is insoluble in water [1] [2]. It is highly toxic and

subject to strict regulations.

Property Description

Chemical Formula As₂Mg₃O₈ [1] [2]

CAS Number 10103-50-1 [1] [2]

UN Number UN 1622 [3] [1] [4]

Hazard Class 6.1 (Poisonous Material) [3] [4]

Packing Group II [3] [4]

Human Health
Hazards

Confirmed human carcinogen; toxic by ingestion, inhalation, skin contact; may
damage organs, fertility, and unborn child [4] [2].

Environmental
Hazards

Highly toxic to aquatic life; suspected marine pollutant [4].
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Handling, Storage, and Disposal Protocols

Storage and Accumulation

Segregation: Store separately from strong oxidants, food, and feedstuffs in a well-closed container

[4]. Ensure the storage area has no drain or sewer access [4].
Accumulation Limits: As an arsenic compound, it is often regulated as an extremely hazardous
waste [5]. This means:

No more than 1 quart may be accumulated on-site [6].

Waste must be collected for proper disposal within 3 days if you have 1 quart or more, and in
any case, within 90 days of first being put into a container [6].

Spill Response

Isolation and Protection: Isolate the spill area in all directions (at least 25 meters for solids) [1].
Wear positive-pressure self-contained breathing apparatus (SCBA) and chemical protective clothing

[1] [4].
Containment and Cleanup: Prevent dispersion of dust and entry into waterways [1] [4]. Carefully

sweep spilled material into containers [4]. Never use a domestic vacuum cleaner; only use specialist,
professionally cleaned equipment [4].

Disposal

General Principle: Do not let this chemical enter the environment [4]. All waste and empty containers
must be managed as hazardous waste.

Procedure: Label empty containers with a hazardous waste tag and arrange for collection by your
institution's Environmental Health & Safety (EH&S) department [6].

First Aid and Emergency Response
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Exposure
Route

Symptoms First Aid

Inhalation Cough, sore throat [4] Move to fresh air, rest. Seek immediate medical

attention [4].

Skin
Contact

- Remove contaminated clothing. Rinse and wash

skin with water and soap. Seek medical attention
[4].

Eye Contact Redness, pain [4] Rinse cautiously with water for several minutes
(remove contact lenses if possible). Seek medical

attention [4].

Ingestion Abdominal pain, vomiting, burning

sensation, headache, weakness
[4]

Rinse mouth. Refer immediately for medical
attention. Effects may be delayed [4].

Workflow for Magnesium Arsenate Waste Management

The following diagram outlines the logical workflow for managing magnesium arsenate waste, from

generation to final disposal, based on the established protocols.
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Waste Generation

Determine Quantity

Accumulation < 1 Quart?

Store in Closed,
Labeled Container

 Yes

Arrange EH&S Pickup
within 3 Days

 No

Arrange EH&S Pickup
within 90 Days

Waste Properly Disposed

Click to download full resolution via product page

Frequently Asked Questions (FAQ)

Q1: Can magnesium arsenate be disposed of in regular trash once solidified? No. Magnesium arsenate

is a listed hazardous substance due to its arsenic content [5]. It retains its toxicity indefinitely and must be

handled by licensed hazardous waste disposal professionals [6] [4].
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Q2: What is the most significant health risk from long-term exposure to magnesium arsenate? The

substance is a confirmed human carcinogen [4]. Long-term or repeated exposure can also have effects on

the skin, mucous membranes, peripheral nervous system, bone marrow, and liver [4].

Q3: My research institution does not have a specific protocol for magnesium arsenate. What should I

do? You must treat it as an extremely hazardous waste [6] [5]. Adhere to the strictest accumulation limits

(1 quart max, collect within 3 days) and immediately contact your institutional EH&S or safety office to

establish a formal collection and disposal process [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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